Cas no 1356342-77-2 (4-(trifluoromethyl)-3-Piperidinemethanamine)

4-(Trifluoromethyl)-3-piperidinemethanamine is a trifluoromethyl-substituted piperidine derivative with a primary amine functional group. Its structural features, including the electron-withdrawing trifluoromethyl group and the basic amine moiety, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s rigid piperidine scaffold enhances stereochemical control in reactions, while the trifluoromethyl group can improve metabolic stability and lipophilicity in derived molecules. It is particularly useful in the development of bioactive compounds, such as enzyme inhibitors or receptor modulators, where precise steric and electronic properties are required. The amine group allows for further functionalization via amidation, reductive amination, or other derivatization strategies.
4-(trifluoromethyl)-3-Piperidinemethanamine structure
1356342-77-2 structure
Product Name:4-(trifluoromethyl)-3-Piperidinemethanamine
CAS No:1356342-77-2
MF:C7H13F3N2
MW:182.186732053757
CID:2130144
Update Time:2025-10-09

4-(trifluoromethyl)-3-Piperidinemethanamine Chemical and Physical Properties

Names and Identifiers

    • 4-(trifluoromethyl)-3-Piperidinemethanamine
    • 3-Piperidinemethanamine, 4-(trifluoromethyl)-
    • Inchi: 1S/C7H13F3N2/c8-7(9,10)6-1-2-12-4-5(6)3-11/h5-6,12H,1-4,11H2
    • InChI Key: CPZKIQDUQWKWKA-UHFFFAOYSA-N
    • SMILES: N1CCC(C(F)(F)F)C(CN)C1

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